N-[2-Chloro-4-(trifluoromethyl)phenyl]formamide

• CAS No.: 90720-05-1
• Molecular Formula: C8H5ClF3NO
• Molecular Weight: 223.58 g/mol
• IUPAC Name: N-[2-chloro-4-(trifluoromethyl)phenyl]formamide
• InChI: InChI=1S/C8H5ClF3NO/c9-6-3-5(8(10,11)12)1-2-7(6)13-4-14/h1-4H,(H,13,14)
• InChI Key: GCBZJOMTIQCRKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)Cl)NC=O

Description

N-[2-Chloro-4-(trifluoromethyl)phenyl]formamide is a useful research compound. Its molecular formula is C8H5ClF3NO and its molecular weight is 223.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-4-(trifluoromethyl)aniline (500 mg, 2.56 mmol) in tetrahydrofuran (THF) (8 mL) was added 1H-1,2,3-benzotriazole-1-carbaldehyde (489 mg, 3.32 mmol, Sigma-Aldrich). The reaction mixture was heated to 70° C. and stirred for 18 hours. To the reaction mixture was added 1H-1,2,3-benzotriazole-1-carbaldehyde (1.16 mmol, 245 mg) and the reaction mixture heated to 70° C. for a further 5 hours. The reaction mixture was concentrated under vacuum and the residue partitioned between DCM (20 mL) and 2N HCl (10 mL). The organic layer was collected via a hydrophobic frit and the solvent removed under vacuum.